Cas no 2173992-47-5 (6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 2173992-47-5
• MF: C₆H₃Br₂N₃O
• MW: 292.9155189991
• MDL: MFCD31567431
• CID: 4734104
• PubChem ID: 137286100
• Update Time: 2025-05-28

6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dibromo-3h,4h-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6,7-Dibromo-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 2173992-47-5
• CS-0187181
• P17557
• 6,7-Dibromopyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• AS-54146
• SY321247
• PB41949
• MFCD31567431
• AKOS037644643
• 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

• MDL： MFCD31567431
• Inchi： 1S/C6H3Br2N3O/c7-3-1-4-6(12)9-2-10-11(4)5(3)8/h1-2H,(H,9,10,12)
• InChI Key： ZZLIFHUQSXRURF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C2C(NC=NN21)=O)Br

Computed Properties

• Exact Mass: 292.86224g/mol
• Monoisotopic Mass: 290.86429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 1.9

Additional information on 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

Research Briefing on 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 2173992-47-5)

In recent years, the compound 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 2173992-47-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolo-triazine core, has demonstrated promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The presence of bromine atoms at the 6 and 7 positions enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one derivatives to improve their pharmacokinetic properties and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported the successful development of a series of analogs with enhanced selectivity for specific kinase targets, such as EGFR and BRAF. These findings underscore the compound's versatility as a building block for the design of next-generation anticancer agents.

Another area of interest is the application of 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one in the modulation of protein-protein interactions (PPIs). Research conducted by Smith et al. (2024) demonstrated that this compound can effectively disrupt the interaction between p53 and MDM2, a critical pathway in tumor suppression. The study utilized X-ray crystallography and molecular dynamics simulations to elucidate the binding mode, providing valuable insights for future drug design.

In addition to its therapeutic potential, 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one has also been explored as a tool compound in chemical biology. Its fluorescent properties and ability to form stable complexes with biomolecules make it suitable for imaging and diagnostic applications. A recent preprint on bioRxiv (2024) highlighted its use in the development of novel probes for real-time monitoring of enzymatic activity in live cells.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one. Current synthetic routes often involve multi-step processes with low yields, necessitating further optimization. Moreover, the compound's stability under physiological conditions requires careful evaluation to ensure its suitability for clinical applications.

In conclusion, 6,7-dibromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 2173992-47-5) represents a promising candidate for drug discovery and chemical biology research. Its unique structural features and diverse applications underscore its potential to address unmet medical needs. Future studies should focus on improving synthetic methodologies, expanding its therapeutic scope, and translating preclinical findings into clinical trials.